3,4-Difluoropyridin-2-amine

• IUPAC Name: 3,4-difluoropyridin-2-amine
• InChI: InChI=1S/C5H4F2N2/c6-3-1-2-9-5(8)4(3)7/h1-2H,(H2,8,9)
• InChI Key: JKUSVQQIODXZOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1F)F)N
• Molecular Formula: C5H4F2N2
• Molecular Weight: 130.10 g/mol

Description

3,4-Difluoropyridin-2-amine is a chemical compound with the CAS Number: 1804379-06-3. It has a molecular weight of 130.1 and its IUPAC name is 3,4-difluoropyridin-2-amine. The compound is typically stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C.

Synthesis Analysis

The synthesis of fluorinated pyridines, including 3,4-Difluoropyridin-2-amine, has been a topic of interest in recent years. The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented.

Molecular Structure Analysis

The InChI code for 3,4-Difluoropyridin-2-amine is 1S/C5H4F2N2/c6-3-1-2-9-5(8)4(3)7/h1-2H, (H2,8,9). This code provides a unique identifier for the molecular structure of this compound.

Physical And Chemical Properties Analysis

3,4-Difluoropyridin-2-amine is a solid at room temperature. The compound is typically stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C.

Scientific Research Applications

Chemical Synthesis

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Pharmaceutical Research

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Agrochemical Applications

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Energetic Materials

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Quantum-Chemical Computational Calculations

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Spectroscopic Studies

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Safety and Hazards

The safety information for 3,4-Difluoropyridin-2-amine includes a GHS07 pictogram and a warning signal word. The hazard statements include H302. Precautionary statements include P280-P305+P351+P338.

Future Directions

The future directions for the use of 3,4-Difluoropyridin-2-amine and other fluorinated pyridines include their potential use as imaging agents for various biological applications. The introduction of fluorine atoms into lead structures is a generally useful chemical modification in the search for new agricultural products having improved physical, biological, and environmental properties.

Mechanism of Action

Target of Action

Fluoropyridines, a class of compounds to which 3,4-difluoropyridin-2-amine belongs, are known to have interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of various biologically active compounds .

Mode of Action

Fluoropyridines, in general, are less reactive than their chlorinated and brominated analogues due to the presence of strong electron-withdrawing substituents in the aromatic ring .

Biochemical Pathways

Fluoropyridines are known to be involved in various biological applications, including potential imaging agents .

Pharmacokinetics

It’s worth noting that the compound’s solubility and lipophilicity can impact its bioavailability .

Result of Action

As a fluoropyridine, it may exhibit unique physical, chemical, and biological properties .